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Compound of Interest

6-(2-Hydroxyethyl)-1-naphthoic
Compound Name: d
aci

Cat. No.: B1456592

Researchers, scientists, and drug development professionals often encounter novel
compounds with limited available data. This guide provides a comparative framework for
evaluating such molecules, using 6-hydroxy-1-naphthoic acid and 1-naphthoic acid as
illustrative examples. While data for the specific compound 6-(2-Hydroxyethyl)-1-naphthoic
acid is not readily available in the public domain, this analysis of its close analogs offers
valuable insights into the potential influence of substituents on the physicochemical and
biological properties of the naphthoic acid scaffold.

This comparison focuses on the structural parent, 1-naphthoic acid, and its hydroxylated
counterpart, 6-hydroxy-1-naphthoic acid, to highlight the impact of a hydroxyl group on the
molecule's characteristics.

Physicochemical and Spectroscopic Properties

A summary of the key physicochemical and spectroscopic data for 6-hydroxy-1-naphthoic acid
and 1-naphthoic acid is presented below. These experimental values are crucial for compound
identification, purity assessment, and predicting behavior in various experimental settings.
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6-Hydroxy-1-naphthoic

Property . 1-Naphthoic Acid
Acid

CAS Number 2437-17-4 86-55-5

Molecular Formula C11HsOs3 C11HsO2

Molecular Weight 188.18 g/mol [1] 172.18 g/mol [2]
Melting Point 210 °C[3] 160.5-162 °C[4]
Boiling Point 445.7 °C at 760 mmHg|[3] 300 °C[4]
) ) Slightly soluble in hot water;
- Soluble in polar solvents like ]
Solubility freely soluble in hot alcohol

water and alcohols.[5]

and ether.[6][7][8]

Spectroscopic Data

1H NMR spectrum available.[9]

UV max (ethanol): 293 nm[4],
IR and *H NMR spectra
available.[10][11][12]

Biological Activity and Potential Applications

Naphthoic acid derivatives have shown promise in various therapeutic areas. The introduction

of a hydroxyl group can significantly modulate the biological activity of the parent compound.

Biological Aspect

6-Hydroxy-1-naphthoic
Acid

1-Naphthoic Acid

Reported Activity

Has been shown to inhibit
growth factor receptors and
induce apoptosis in tumor
cells.[5]

Exhibits antimicrobial
properties and has potential
applications in cancer therapy.
Different isomers show varying

developmental toxicity.[13]

Potential Applications

Anticancer agent.

Antimicrobial agent, anticancer

agent.

Theoretical and Computational Data
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Computational studies provide valuable theoretical insights into the electronic properties and
reactivity of molecules. This data can aid in understanding structure-activity relationships and in
the design of new derivatives with enhanced properties.

1-Naphthoic Acid (ortho-substituted

Theoretical Parameter o
derivatives study)[14]

HOMO -1.46E+02 Kcal/mol
LUMO -4.8E+01 Kcal/mol
Dipole Moment 5.2561 Debye

Note: The computational data for 1-naphthoic acid is taken from a study on ortho-substituted
derivatives and represents the parent compound in that series.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of research
findings. Below is a generalized workflow for the synthesis and evaluation of naphthoic acid

derivatives.

Synthesis of 1-Naphthoic Acid Derivatives

A common method for the synthesis of 1-naphthoic acid is through the carboxylation of a
Grignard reagent generated from 1-bromonaphthalene.[15]

i Grignard Reagent Formation Carboxylation ) ' -
[l Bromonaphthalene)—»[ (Mg, dry ether) j—» (CO2) 1-Naphthoic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-naphthoic acid.

In Vitro Anti-Inflammatory Activity Assay

The anti-inflammatory potential of naphthoic acid derivatives can be assessed by measuring
their ability to inhibit the production of pro-inflammatory mediators in cell-based assays. A
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representative signaling pathway often implicated in inflammation is the NF-kB pathway.
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Caption: Hypothetical anti-inflammatory signaling pathway modulated by naphthoic acid
derivatives.

Conclusion

This comparative guide illustrates how experimental and theoretical data for known analogs
can provide a valuable starting point for the evaluation of a novel compound like 6-(2-
Hydroxyethyl)-1-naphthoic acid. The presence of the hydroxyl group in 6-hydroxy-1-
naphthoic acid, when compared to 1-naphthoic acid, leads to a higher melting point and
increased polarity, which is expected to influence its biological interactions. Further
experimental investigation into the bioactivity of 6-(2-Hydroxyethyl)-1-naphthoic acid is
warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-for-6-2-hydroxyethyl-1-naphthoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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